Cas no 2731744-96-8 (5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide)

• Product Name: 5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide
• CAS No: 2731744-96-8
• MF: C₁₅H₁₃BrN₂O₂
• MW: 333.179922819138
• CID: 6041921
• PubChem ID: 165597596
• Update Time: 2025-05-23

5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide
• 2731744-96-8
• EN300-37139101
• 5-{[(5-bromo-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide

• Inchi： 1S/C15H13BrN2O2/c1-9-2-4-12(7-13(9)15(17)20)18-8-10-6-11(16)3-5-14(10)19/h2-8,19H,1H3,(H2,17,20)/b18-8+
• InChI Key： GGQVJGAWYMYXLR-QGMBQPNBSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=N/C1C=CC(C)=C(C(N)=O)C=1)O

Computed Properties

• Exact Mass: 332.01604g/mol
• Monoisotopic Mass: 332.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide

Comprehensive Overview of 5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide (CAS No. 2731744-96-8)

5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide (CAS No. 2731744-96-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique Schiff base structure, exhibits promising properties for applications in pharmaceutical research, chemo-sensing, and coordination chemistry. Its molecular framework, which includes a bromo-substituted hydroxybenzylidene moiety, contributes to its versatility in forming metal complexes and interacting with biological targets.

The growing interest in 5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide is driven by its potential role in addressing contemporary challenges such as drug discovery and environmental monitoring. Researchers are particularly intrigued by its ability to act as a fluorescent probe for detecting metal ions, a feature that aligns with the increasing demand for sustainable analytical tools. Additionally, its bioactive properties make it a candidate for investigating novel therapeutic agents, especially in the context of anti-inflammatory and antimicrobial applications.

From a structural perspective, CAS No. 2731744-96-8 stands out due to its imine linkage (-C=N-), which is a hallmark of Schiff bases. This functional group not only enhances the compound's stability but also facilitates its participation in coordination chemistry, making it valuable for designing metal-organic frameworks (MOFs) and catalysts. The presence of the bromo and hydroxy substituents further augments its reactivity, enabling tailored modifications for specific applications.

In the realm of pharmaceutical research, 5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide is being explored for its potential to modulate enzyme activity and cell signaling pathways. Its structure-activity relationship (SAR) is a focal point for scientists aiming to develop next-generation drugs with improved efficacy and reduced side effects. Moreover, its compatibility with green chemistry principles underscores its relevance in the shift toward sustainable drug development.

The compound's utility extends to materials science, where its photophysical properties are leveraged for designing advanced sensors and optoelectronic devices. As the demand for smart materials grows, CAS No. 2731744-96-8 is poised to play a pivotal role in innovations such as luminescent coatings and molecular switches. Its ability to exhibit solvatochromism—a change in color with solvent polarity—adds to its appeal for diagnostic applications.

For researchers and industry professionals, understanding the synthesis and purification of 5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide is critical. Optimized protocols for its preparation often involve condensation reactions between 5-bromo-2-hydroxybenzaldehyde and 2-methyl-5-aminobenzamide, followed by recrystallization to achieve high purity. These methods are continually refined to enhance yield and scalability, addressing the needs of both academic labs and industrial production.

In summary, 5-((5-Bromo-2-hydroxybenzylidene)amino)-2-methylbenzamide (CAS No. 2731744-96-8) represents a multifaceted compound with broad applicability across scientific disciplines. Its unique chemical properties, combined with its alignment with emerging trends in healthcare and technology, make it a subject of ongoing research and development. As advancements in molecular design and synthetic methodologies progress, this compound is likely to unlock new possibilities in science and industry.